2-(2-(3-((3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)-2-oxoethyl)pyridazin-3(2H)-one

• IUPAC Name: 2-[2-[3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl]-2-oxoethyl]pyridazin-3-one
• InChI: InChI=1S/C17H21N5O3/c23-15-4-1-7-18-22(15)11-16(24)21-8-2-3-12(10-21)9-14-19-17(20-25-14)13-5-6-13/h1,4,7,12-13H,2-3,5-6,8-11H2
• InChI Key: HKGYATDQTNVQTM-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CN2C(=O)C=CC=N2)CC3=NC(=NO3)C4CC4
• Molecular Formula: C17H21N5O3
• Molecular Weight: 343.4 g/mol
• CAS No.: 1705128-14-8

Description

2-(2-(3-((3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)-2-oxoethyl)pyridazin-3(2H)-one is a useful research compound. Its molecular formula is C17H21N5O3 and its molecular weight is 343.387. The purity is usually 95%.
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Scientific Research Applications

Cancer Therapy Applications

One study demonstrates the potential of structurally related compounds in cancer therapy, particularly through the inhibition of oxidative phosphorylation (OXPHOS). A complex I inhibitor, closely related structurally to the specified compound, combined with dimethyl α-ketoglutarate, showcases a synthetically lethal interaction that induces cancer cell death via a bioenergetic catastrophe. This method highlights a novel therapeutic strategy targeting the metabolic vulnerabilities of cancer cells (Sica et al., 2019).

Antimicrobial Activity

The antimicrobial potential of related compounds is evident in the synthesis and evaluation of 1,2,4-oxadiazole derivatives, including piperidine or pyrrolidine rings. These compounds exhibit strong antimicrobial activity, underlining the significance of the structural components in combating microbial infections (Krolenko et al., 2016).

Synthetic Methodology and Chemical Transformations

Research into the synthesis and reactivity of compounds containing elements like piperidinostyrene and oxadiazole derivatives provides insight into the versatility of these structures in chemical synthesis. These studies not only expand the chemical toolkit available to researchers but also open pathways for the development of novel compounds with potential applications in various fields, including materials science and drug discovery (Abdallah et al., 2007).